Cas no 1550050-19-5 (5-Methyl-2-o-tolylaminothiazole-4-carboxylic acid)

• Product Name: 5-Methyl-2-o-tolylaminothiazole-4-carboxylic acid
• CAS No: 1550050-19-5
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD25202264
• CID: 5180863
• Update Time: 2026-03-05

5-Methyl-2-o-tolylaminothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-o-tolylaminothiazole-4-carboxylic acid

• MDL： MFCD25202264
• Inchi： 1S/C12H12N2O2S/c1-7-5-3-4-6-9(7)13-12-14-10(11(15)16)8(2)17-12/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： GZUAESYCYKWGCN-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(O)=O)N=C1NC1=CC=CC=C1C

Additional information on 5-Methyl-2-o-tolylaminothiazole-4-carboxylic acid

Comprehensive Overview of 5-Methyl-2-o-tolylaminothiazole-4-carboxylic acid (CAS No. 1550050-19-5)

5-Methyl-2-o-tolylaminothiazole-4-carboxylic acid (CAS No. 1550050-19-5) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds widely studied for their diverse chemical and biological properties. This compound features a unique structural framework combining a methyl group, a tolylamino moiety, and a carboxylic acid functional group, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular formula and precise structural attributes contribute to its potential applications in drug discovery and development, particularly in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for thiazole derivatives like 5-Methyl-2-o-tolylaminothiazole-4-carboxylic acid has surged due to their relevance in addressing contemporary health challenges. Researchers are exploring its role in combating antibiotic resistance, a global health crisis, by investigating its potential as a scaffold for novel antimicrobial agents. Additionally, its carboxylic acid group offers versatility in chemical modifications, enabling the creation of derivatives with enhanced bioavailability or targeted activity. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where small molecular tweaks can significantly alter a compound's efficacy.

The synthesis of 5-Methyl-2-o-tolylaminothiazole-4-carboxylic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being adopted to improve yield and reduce environmental impact, reflecting the industry's shift toward sustainable practices. Analytical characterization methods like NMR spectroscopy, HPLC, and mass spectrometry ensure the compound's purity and structural integrity, critical for research reproducibility.

From a commercial perspective, CAS No. 1550050-19-5 is primarily supplied by specialized chemical manufacturers catering to academic and industrial R&D sectors. Its pricing and availability are influenced by factors such as raw material costs, synthetic complexity, and regulatory compliance. Companies focusing on high-throughput screening libraries often include this compound due to its potential as a lead molecule in drug discovery pipelines. Furthermore, its compatibility with combinatorial chemistry techniques makes it valuable for generating diverse compound libraries.

Looking ahead, the scientific community anticipates broader applications for 5-Methyl-2-o-tolylaminothiazole-4-carboxylic acid, particularly in personalized medicine and bioconjugation technologies. Its structural features may facilitate the development of prodrugs or targeted delivery systems, addressing unmet medical needs. As computational tools like AI-driven molecular modeling advance, researchers can expedite the exploration of this compound's interactions with biological targets, reducing time-to-market for potential therapies.

In summary, 5-Methyl-2-o-tolylaminothiazole-4-carboxylic acid (CAS No. 1550050-19-5) represents a promising candidate in the realm of bioactive molecules. Its multifaceted chemical properties, coupled with evolving synthetic and analytical methodologies, position it as a valuable asset for innovation in life sciences and beyond. Ongoing research will likely uncover new dimensions of its utility, reinforcing its significance in modern chemistry and pharmacology.